Cas no 1804441-65-3 (4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid)

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid is a fluorinated pyridine derivative with a reactive bromomethyl group and an acetic acid moiety, making it a versatile intermediate in organic synthesis. The presence of trifluoromethoxy and trifluoromethyl groups enhances its electron-withdrawing properties, which can be advantageous in the design of pharmaceuticals and agrochemicals. The bromomethyl group allows for further functionalization via nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in the development of bioactive molecules due to its structural rigidity and potential for derivatization. Its high purity and stability under controlled conditions ensure reliable performance in synthetic applications.
4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid structure
1804441-65-3 structure
Product Name:4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid
CAS No:1804441-65-3
MF:C10H6BrF6NO3
MW:382.053963184357
CID:4843672
Update Time:2025-10-18

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid
    • Inchi: 1S/C10H6BrF6NO3/c11-2-5-4(1-6(19)20)3-18-8(9(12,13)14)7(5)21-10(15,16)17/h3H,1-2H2,(H,19,20)
    • InChI Key: DCBCUHVNSBBITB-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C(C(F)(F)F)=NC=C1CC(=O)O)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 375
  • XLogP3: 3
  • Topological Polar Surface Area: 59.4

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029081609-1g
4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid
1804441-65-3 97%
1g
$1,519.80 2022-04-02

Additional information on 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804441-65-3)

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804441-65-3) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and trifluoromethoxy functional groups, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery and crop protection, aligning with the growing demand for novel small-molecule therapeutics and sustainable agrochemicals.

The structural complexity of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid makes it a valuable intermediate in medicinal chemistry. Its trifluoromethyl and trifluoromethoxy moieties are particularly noteworthy, as these groups are known to enhance the metabolic stability and bioavailability of drug candidates. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Additionally, the bromomethyl group offers versatility for further functionalization, making it a key building block in heterocyclic synthesis.

In the context of green chemistry, the synthesis and application of CAS No. 1804441-65-3 are being scrutinized for environmental impact. With the rise of ESG (Environmental, Social, and Governance) criteria in chemical manufacturing, stakeholders are keen on understanding the sustainable synthesis pathways for such fluorinated compounds. Recent advancements in catalytic bromination and flow chemistry have shown promise in reducing waste and improving the efficiency of producing this intermediate, addressing concerns about carbon footprint in fine chemical production.

The compound’s relevance extends to bioconjugation and proteomics, where its reactive bromomethyl group can be exploited for labeling biomolecules. This is particularly valuable in antibody-drug conjugate (ADC) development, a hot topic in oncology research. As the ADC market expands, demand for specialized linkers and modifiers like 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid is expected to grow, driven by the need for targeted cancer therapies with reduced off-target effects.

From a regulatory perspective, the compound’s safety data and handling protocols are critical for industrial adoption. While not classified as hazardous under current guidelines, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. This underscores the importance of material compatibility studies, especially when scaling up production for commercial use. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of CAS No. 1804441-65-3, ensuring compliance with Good Manufacturing Practices (GMP).

Looking ahead, the integration of artificial intelligence (AI) in chemical research could further unlock the potential of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid. Predictive algorithms are being used to identify new structure-activity relationships (SAR) for fluorinated compounds, accelerating their adoption in high-throughput screening platforms. This synergy between computational chemistry and experimental validation is reshaping how researchers approach the design of next-generation pharmaceuticals and agrochemicals.

In summary, 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1804441-65-3) represents a multifaceted tool for modern chemical innovation. Its applications span drug development, agricultural science, and biomolecular engineering, reflecting the interdisciplinary nature of contemporary research. As industries prioritize efficiency and sustainability, this compound is poised to play a pivotal role in advancing tailored chemical solutions for global challenges.

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